3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazole
Overview
Description
3-(Azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazole, also known as 4-azetidinone, is an organic compound belonging to the family of azetidines. This heterocyclic compound has a wide range of applications in medicine, agriculture, and biochemistry due to its unique properties. It has been used as a fungicide, insecticide, and herbicide, and is also used in the synthesis of pharmaceuticals. In addition, 4-azetidinone has been studied for its potential as a therapeutic agent for a variety of diseases, including cancer, diabetes, and Alzheimer's disease.
Scientific Research Applications
4-Azetidinone has been used in a variety of scientific research applications. It has been used as a model compound for the study of enzyme-catalyzed reactions, as well as for the study of the structure and function of proteins. In addition, 3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazolee has been studied for its potential as a therapeutic agent for a variety of diseases, including cancer, diabetes, and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazolee is not well understood. However, it is believed that the compound binds to certain proteins in the body, which then triggers a series of biochemical reactions. These reactions can lead to the production of various hormones, enzymes, and other molecules, which can then affect the functioning of cells, tissues, and organs.
Biochemical and Physiological Effects
4-Azetidinone has been studied for its potential to affect various biochemical and physiological processes. In animal studies, the compound has been shown to affect the metabolism of glucose, cholesterol, and triglycerides. In addition, 3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazolee has been shown to reduce inflammation, as well as to have anti-tumor and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
4-Azetidinone has several advantages and limitations for lab experiments. One advantage is that the compound is relatively nontoxic and has low solubility in water, making it easy to handle and store. In addition, the compound is relatively inexpensive and can be synthesized in a variety of ways. However, one limitation is that the compound is not very stable and is prone to oxidation and hydrolysis.
Future Directions
Due to its unique properties, 3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazolee has potential applications in many areas, including medicine, agriculture, and biochemistry. In the future, more research will be necessary to better understand the compound's mechanism of action and potential therapeutic effects. In addition, further studies will be needed to investigate the compound's potential as an insecticide, fungicide, and herbicide. Finally, further research is needed to explore the compound's potential for use in the synthesis of pharmaceuticals.
Synthesis Methods
4-Azetidinone can be synthesized via a variety of methods. The most common method is the Knoevenagel condensation reaction, which involves the reaction of an aldehyde or ketone with a primary amine in the presence of an acid catalyst. Other methods include the Biginelli reaction, the Pictet-Spengler reaction, and the Passerini reaction. In addition, 3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazolee can also be synthesized via the reaction of a nitrile with an aldehyde or ketone in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazole involves the reaction of an azetidine derivative with an isopropyl-substituted 1,2,4-triazole compound.", "Starting Materials": [ "3-azetidinone", "2-bromo-2-methylpropane", "sodium azide", "copper(I) iodide", "sodium ascorbate", "1,2,4-triazole-3-carboxylic acid", "thionyl chloride", "triethylamine", "dimethylformamide" ], "Reaction": [ "3-azetidinone is reacted with 2-bromo-2-methylpropane in the presence of sodium hydride to form 3-(propan-2-yl)azetidine.", "3-(propan-2-yl)azetidine is then reacted with sodium azide in the presence of copper(I) iodide and sodium ascorbate to form 3-(azetidin-3-yl)azetidine.", "The 3-(azetidin-3-yl)azetidine is then reacted with 1,2,4-triazole-3-carboxylic acid in the presence of thionyl chloride and triethylamine to form 3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazole." ] } | |
CAS RN |
1515383-71-7 |
Product Name |
3-(azetidin-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazole |
Molecular Formula |
C8H14N4 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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